Cas no 7580-12-3 (2,4,6-tris(propan-2-yl)-1,3,5-trioxane)

• Product Name: 2,4,6-tris(propan-2-yl)-1,3,5-trioxane
• CAS No: 7580-12-3
• MF: C₁₂H₂₄O₃
• MW: 216.317164421082
• MDL: MFCD00072685
• CID: 565443
• PubChem ID: 82059
• Update Time: 2025-05-19

2,4,6-tris(propan-2-yl)-1,3,5-trioxane Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Trioxane,2,4,6-tris(1-methylethyl)-
• 2,4,6-tri(propan-2-yl)-1,3,5-trioxane
• 2,4,6-Triisopropyl-1,3,5-trioxane
• 2,4,6-Triisopropyltrioxane
• EINECS 231-479-6
• NSC 67871
• paraisobutyraldehyde
• s-Trioxane, 2,4,6-triisopropyl-
• Sunsubly B
• Triisopropyl-s-trioxane
• 2,4,6-Tris(1-methylethyl)-1,3,5-trioxane
• Sunsubly
• 2,4,6-tris(propan-2-yl)-1,3,5-trioxane
• F74572
• 2,6-Triisopropyl-1,3,5-trioxane
• 1,5-Trioxane, 2,4,6-tris(1-methylethyl)-
• DW0AJ31USS
• 2,4,6-TRIPROPAN-2-YL-1,3,5-TRIOXANE
• InChI=1/C12H24O3/c1-7(2)10-13-11(8(3)4)15-12(14-10)9(5)6/h7-12H,1-6H3
• SCHEMBL876651
• NSC-67871
• UNII-DW0AJ31USS
• s-Trioxane,4,6-triisopropyl-
• NSC67871
• 2,4,6-triisopropyl-[1,3,5]trioxane
• 1,3,5-Trioxane, 2,4,6-tris(1-methylethyl)-
• W-104389
• 1,5-Trioxane, 2,4,6-triisopropyl-
• YSWG285
• DTXSID6064745
• AI3-05962
• 1,3,5-Trioxane, 2,4,6-triisopropyl-
• 7580-12-3
• SCHEMBL11411161
• EN300-9473604
• AD-266/41884729
• XYIANCZIPATGDH-UHFFFAOYSA-N
• NS00047201
• XYIANCZIPATGDH-UHFFFAOYSA-
• BS-52372

• MDL： MFCD00072685
• Inchi： 1S/C12H24O3/c1-7(2)10-13-11(8(3)4)15-12(14-10)9(5)6/h7-12H,1-6H3
• InChI Key： XYIANCZIPATGDH-UHFFFAOYSA-N
• SMILES： O1C(C(C)C)OC(C(C)C)OC1C(C)C

Computed Properties

• Exact Mass: 216.17262
• Monoisotopic Mass: 216.172545
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7
• XLogP3: 4

Experimental Properties

• Density: 0.916±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 64 ºC
• Boiling Point: 244.9±20.0 ºC (760 Torr),
• Flash Point: 80.0±19.1 ºC,
• Refractive Index: 1.424
• Solubility: Very slightly soluble (0.52 g/l) (25 º C),
• PSA: 27.69
• LogP: 2.99610

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Trioxanes Trioxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Trioxanes

Additional information on 2,4,6-tris(propan-2-yl)-1,3,5-trioxane

Introduction to 2,4,6-tris(propan-2-yl)-1,3,5-trioxane (CAS No. 7580-12-3)

2,4,6-tris(propan-2-yl)-1,3,5-trioxane, identified by its Chemical Abstracts Service number (CAS No. 7580-12-3), is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This trisubstituted trioxane derivative exhibits unique structural and functional properties, making it a valuable candidate for various applications in synthetic chemistry and material science. The compound's molecular framework, featuring three propan-2-yl groups attached to a central trioxane ring, imparts distinct reactivity and stability that are being explored in cutting-edge research.

The structure of 2,4,6-tris(propan-2-yl)-1,3,5-trioxane is characterized by a highly symmetric arrangement of the propan-2-yl substituents around the trioxane core. This symmetry not only contributes to its chemical stability but also influences its interactions with other molecules. The compound's solubility profile and thermal properties make it particularly useful in environments where high purity and stability are required. Recent studies have highlighted its potential as a building block in the synthesis of more complex molecules, including polymers and specialty chemicals.

In the realm of pharmaceutical research, 2,4,6-tris(propan-2-yl)-1,3,5-trioxane has been investigated for its potential role in drug development. Its ability to undergo selective modifications allows researchers to tailor its properties for specific therapeutic applications. For instance, derivatives of this compound have shown promise in the design of novel antiviral agents due to their ability to interfere with viral replication mechanisms. The compound's unique chemical footprint also makes it an attractive candidate for use in targeted drug delivery systems, where precise molecular interactions are crucial.

The synthesis of 2,4,6-tris(propan-2-yl)-1,3,5-trioxane involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies, such as transition metal-catalyzed reactions and controlled polymerization techniques, have been employed to enhance the efficiency of the process. These methods not only improve the scalability of production but also enable the introduction of additional functional groups for further chemical modifications. The development of sustainable synthetic routes is particularly important in modern chemistry, where environmental impact is a key consideration.

Recent advancements in material science have demonstrated the utility of 2,4,6-tris(propan-2-yl)-1,3,5-trioxane in the creation of advanced materials with tailored properties. Its incorporation into polymer matrices enhances mechanical strength and thermal resistance, making it suitable for high-performance applications such as aerospace components and electronic devices. Additionally, the compound's ability to form stable inclusion complexes with other molecules has opened new avenues for developing novel nanomaterials and supramolecular assemblies.

The biological activity of 2,4,6-tris(propan-2-yl)-1,3,5-trioxane has been extensively studied in recent years. Research has revealed that this compound can modulate various biological pathways by interacting with specific enzymes and receptors. For example, studies suggest that certain derivatives may exhibit anti-inflammatory properties by inhibiting key signaling cascades involved in inflammation. These findings have prompted further investigation into the development of small-molecule inhibitors based on the trioxane core structure.

In conclusion, 2,4,6-tris(propan-2-yl)-1,3,5-trioxane (CAS No. 7580-12-3) represents a versatile and promising compound with broad applications across multiple scientific disciplines. Its unique structural features and functional properties make it an invaluable asset in pharmaceutical research、material science，and synthetic chemistry. As ongoing studies continue to uncover new possibilities for this compound，its significance is expected to grow even further，driving innovation and discovery in the chemical industry.